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Compound of Interest

Compound Name: GR 113808

Cat. No.: B1672113

This document provides comprehensive guidance on the proper handling and disposal of GR
113808, a potent and selective 5-HT4 receptor antagonist utilized in laboratory research. The
following procedures are designed to ensure the safety of laboratory personnel and to minimize
environmental impact, fostering a culture of safety and responsibility in research and
development.

General Safety and Handling Information

While a specific Safety Data Sheet (SDS) for GR 113808 is not publicly available, general
precautions for handling chemical compounds in a laboratory setting should be strictly followed.
Personal protective equipment (PPE), including lab coats, safety goggles, and gloves, is
mandatory when handling GR 113808. All handling of the solid compound should be performed
in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any dust
particles.

Quantitative Data Summary

Due to the absence of a specific SDS for GR 113808, detailed quantitative data regarding
toxicity and environmental hazards are not available. The following table summarizes key
physical and storage information gathered from product suppliers.
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Property Value Source

1-methyl-1H-indole-3-
) carboxylic acid, [1-[2- S
Chemical Name ) Tocris Bioscience[1]
[(methylsulfonyl)amino]ethyl]-4

-piperidinyllmethyl ester

Molecular Formula C19H27N304S Tocris Bioscience[1]
Molecular Weight 393.5 g/mol Tocris Bioscience[1]
Appearance Off-white solid Generic SDS[2]

) -80°C for up to 6 months;
Storage (Stock Solution) MedchemExpress[3]
-20°C for up to 1 month

Solubility Soluble to 25 mM in 1eq. HCI Tocris Bioscience[1]

Experimental Protocols: Spill and Exposure
Procedures

In Case of a Spill:
o Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.[4]

o Don PPE: Wear appropriate personal protective equipment, including a lab coat, gloves, and
eye protection. For larger spills, respiratory protection may be necessary.[5]

o Containment: For solid spills, carefully sweep or vacuum the material and place it into a
suitable, labeled container for disposal. Avoid generating dust.[6][7]

o Cleaning: Clean the spill area thoroughly with a suitable solvent and then with soap and
water.

o Disposal: All contaminated materials, including cleaning supplies, must be disposed of as
hazardous waste.

In Case of Personal Exposure:
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[4][7]

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. Seek medical attention if irritation persists.[4][7]

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. If not
breathing, begin artificial respiration. Seek immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4]

Proper Disposal Procedures for GR 113808

The disposal of GR 113808 and its containers must be handled in accordance with all local,
state, and federal regulations for hazardous chemical waste. As a pharmaceutical compound, it
should not be disposed of in the regular trash or poured down the drain.

Step-by-Step Disposal Protocol:
e Waste Collection:

o Collect all waste containing GR 113808, including unused product, contaminated labware
(e.q., pipette tips, vials), and spill cleanup materials, in a designated and clearly labeled
hazardous waste container.

o Ensure the container is compatible with the chemical and is kept closed when not in use.
e Labeling:

o The waste container must be labeled as "Hazardous Waste" and should clearly identify the
contents, including "GR 113808".

o Storage:
o Store the waste container in a secure, designated area, away from incompatible materials.

e Disposal:
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o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal company.

o Pharmaceutical waste such as GR 113808 generally requires high-temperature
incineration for complete destruction to prevent environmental contamination.[8]

Logical Workflow for GR 113808 Disposal
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Handling and Use
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Caption: Logical workflow for the safe disposal of GR 113808.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Procedures for GR
113808]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672113#gr-113808-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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